Cas no 79356-38-0 (Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI))

Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI) structure
79356-38-0 structure
Product Name:Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI)
CAS No:79356-38-0
MF:C8H8O3
MW:152.147322654724
CID:554838
PubChem ID:11861756
Update Time:2025-04-19

Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Tricyclo[2.2.1.02,6]heptane-3-carboxylicacid, 5-oxo-, (1R,2S,3R,4S,6R)-rel- (9CI)
    • (1R,2S,3R,4S,6R)-5-Oxotricyclo[2.2.1.0<sup>2,6</sup>]heptane-3-carboxylic acid
    • (-)-3-Menthyloxymethylchlorid
    • (+)-chloromethyl menthyl ester
    • (+)-Chloromethyl menthyl ether ee
    • (+)-chloromethyl-menthyl-ether
    • (1R,2S,4R,6S,7R)-(+)-3-oxotricyclo< 2,2,1,02,6> heptane-7-carboxy
    • (1R,2S,4S)-2-(CHLOROMETHYLOXY)-1-ISOPROPYL-4-METHYLCYCLOHEXANE
    • (1S,2R,4S)-2-(chloromethyloxy)-1-isopropyl-4-methylcyclohexane
    • (1S,2R,4S,6R,7S)-(-)-3-oxotricyclo[2,2,1,02,6]heptane-7-carboxylic acid
    • Norticyclan-3-on-anti-5-carbonsaeure
    • starbld0031903
    • Rel-(1R,2S,3R,4S,6R)-5-oxotricyclo[2.2.1.02,6]heptane-3-carboxylic acid
    • 79356-38-0
    • Inchi: 1S/C8H8O3/c9-7-3-1-2-4(5(2)7)6(3)8(10)11/h2-6H,1H2,(H,10,11)/t2-,3+,4+,5-,6+/m1/s1
    • InChI Key: YUOZAHBGIJALKD-PHYPRBDBSA-N
    • SMILES: O=C1[C@H]2C[C@H]3[C@@H]1[C@H]3[C@H]2C(=O)O

Computed Properties

  • Exact Mass: 152.047
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.4A^2
  • XLogP3: -0.3
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